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Compound of Interest

Compound Name: AC-ALA-ALA-ALA-ALA-OH

CAS No.: 15483-58-6

Cat. No.: B100728

Get Quote

Role in Elastase Kinetics & Structural Biology[1]

Executive Summary
Ac-Ala-Ala-Ala-Ala-OH (N-Acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanine) is a synthetic

tetrapeptide used primarily as a mechanistic probe for Human Neutrophil Elastase (HNE) and

as a model system for studying

-sheet aggregation in amyloidogenic sequences.[1] Unlike its chromogenic cousins (e.g., Ac-
Ala-Ala-Ala-Ala-pNA), this free acid form requires advanced detection methods (LC-MS or
HPLC-UV) but offers a native-like substrate profile free from steric interference caused by bulky
reporter groups.[1]

This guide provides a rigorous technical breakdown of its physicochemical properties,

synthesis via SPPS, and validated protocols for its use in enzymatic assays.[1]

Part 1: Physicochemical Profile
Structural Identity
The molecule consists of four L-alanine residues capped at the N-terminus with an acetyl group

and terminating in a free carboxylic acid.[1] This "capping" mimics the internal polypeptide
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chain environment, removing the charge from the N-terminus and stabilizing the secondary

structure.[1]

Property Specification

Sequence Ac-Ala-Ala-Ala-Ala-OH

Formula

Molecular Weight 344.36 g/mol

Isoelectric Point (pI) ~3.1 (Dominated by C-terminal carboxyl)

Solubility
Water-soluble (>1 mg/mL); prone to aggregation

at >10 mM.[1]

Appearance White lyophilized powder.[1]

Solubility & Aggregation Warning
Senior Scientist Note: While tetra-alanine is generally soluble in aqueous buffers, it sits on the

"amyloid precipice."[1] Poly-alanine stretches (

) form insoluble

-sheets.[1] Ac-Ala-Ala-Ala-Ala-OH can form soluble oligomers that affect kinetic data.[1]

Recommendation: Prepare stock solutions (10-20 mM) in HFP (1,1,1,3,3,3-Hexafluoro-2-

propanol) or TFE (Trifluoroethanol) to disrupt secondary structure, then dilute >100-fold into

the assay buffer.[1]

Part 2: Enzymatic Interaction (Human Neutrophil
Elastase)[1]
Mechanism of Action
Human Neutrophil Elastase (HNE) is a serine protease with a specificity pocket (

) that prefers small, hydrophobic side chains like Valine or Alanine.[1][2] Ac-Ala-Ala-Ala-Ala-
OH binds to the active site, where the catalytic triad (His-57, Asp-102, Ser-195) executes a
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nucleophilic attack.[1]

Binding Mode: The peptide likely spans the

to

subsites.

Cleavage Site: Primary cleavage occurs between

(

) and

(

), releasing Acetyl-Tri-Alanine and free Alanine.[1] Secondary cleavage can occur between

and

.

Visualization: Catalytic Pathway
The following diagram illustrates the HNE-mediated hydrolysis workflow.
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Caption: Kinetic pathway of HNE cleavage. Note the release of the C-terminal Alanine as the

first leaving group during acylation.[1]

Part 3: Synthesis Protocol (SPPS)
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Methodology: Fmoc Solid Phase Peptide Synthesis (SPPS).[1][3] Rationale: The C-terminal

acid requires a Wang Resin.[1][4] The N-terminal acetylation is a distinct "capping" step post-

coupling.[1][5]

Materials
Resin: Fmoc-Ala-Wang Resin (Loading: 0.5–0.7 mmol/g).[1]

Amino Acid: Fmoc-Ala-OH.[1]

Coupling Reagents: HBTU/DIEA or DIC/Oxyma.[1]

N-Cap Reagent: Acetic Anhydride (

) / Pyridine.[1]

Step-by-Step Workflow
Swelling: Swell resin in DMF for 30 mins.

Deprotection (Iterative): Treat with 20% Piperidine in DMF (

min). Wash with DMF (

).[1]

Coupling (Iterative):

Dissolve Fmoc-Ala-OH (4 eq), HBTU (3.9 eq) in DMF.

Add DIEA (8 eq).[1] Activate for 2 min.

Add to resin.[3][4][5] Shake for 45 min.

QC Check: Kaiser Test (Blue = Incomplete, Colorless = Complete).[1]

Repeat: Cycle steps 2-3 until sequence is

.
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N-Terminal Acetylation (Critical):

Do not perform final Fmoc deprotection if the last residue was Fmoc-Ala.[1] (Wait,

structure is Ac-Ala... so we must deprotect the final Fmoc first).

Corrected Step: Deprotect the final N-terminal Fmoc.

Add solution of Acetic Anhydride (10 eq) and Pyridine (10 eq) in DMF. Shake for 30 min.

Result:

.[1]

Cleavage:

Reagent: 95% TFA / 2.5% TIS / 2.5%

.[1]

Time: 2 hours.

Precipitate in cold diethyl ether.

Part 4: Analytical Protocol (LC-MS Assay)
Since Ac-Ala-Ala-Ala-Ala-OH is non-chromogenic, standard plate-reader assays (405 nm) will

fail.[1] You must use Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the

appearance of the cleavage product (

, MW ~273.3).

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 1.8 µm).[1]

Mobile Phase A:

+ 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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Gradient: 0% B to 30% B over 10 minutes. (Note: These are very polar peptides; keep

organic low to retain them).[1]

Assay Procedure
Incubation: Mix 100 µM Ac-AAAA-OH with 10 nM HNE in HEPES buffer (pH 7.5).

Quenching: At time points (

min), remove 50 µL aliquot and add 50 µL 1% Formic Acid (stops enzyme).

Injection: Inject 10 µL onto LC-MS.

Detection: Monitor SIM (Selected Ion Monitoring) channels:

Substrate (M+H): m/z 345.4

Product (Ac-AAA-OH, M+H): m/z 274.3[1]

Analytical Workflow Diagram
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Caption: LC-MS workflow for non-chromogenic elastase kinetics. Separation of the tetra-

peptide from the tri-peptide product is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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